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Compound of Interest

Compound Name: Protocatechuic acid-13C7

Cat. No.: B12384039 Get Quote

Introduction

Protocatechuic acid-13C7 is the isotopically labeled form of Protocatechuic acid (PCA), a

dihydroxybenzoic acid naturally occurring in a wide variety of edible plants, fruits, and

vegetables.[1][2] PCA is a major metabolite of antioxidant polyphenols, such as those found in

green tea and açaí oil.[1] The "-13C7" designation indicates that all seven carbon atoms in the

protocatechuic acid molecule have been replaced with the stable heavy isotope, carbon-13.

This labeling imparts a higher molecular weight without altering the chemical properties of the

molecule.

This key difference makes Protocatechuic acid-13C7 an invaluable tool in analytical and

research settings, particularly as an internal standard for quantitative analysis using mass

spectrometry (MS) techniques like GC-MS or LC-MS.[3][4] Its near-identical chemical and

physical behavior to the unlabeled (native) PCA allows it to be used to correct for variability

during sample preparation and analysis, ensuring highly accurate and precise quantification.[5]

This guide provides an in-depth overview of the properties of Protocatechuic acid-13C7, its

core applications, relevant experimental protocols, and the biological context of its native

counterpart.

Physicochemical and Analytical Properties
The fundamental properties of Protocatechuic acid-13C7 are critical for its application as an

analytical standard. The following table summarizes its key quantitative data.
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Property Value Reference

Molecular Formula ¹³C₇H₆O₄ [6]

Molecular Weight 161.07 g/mol [6]

Appearance Crystalline Solid / Powder [6][7]

Purity Typically ≥98% [7]

Storage Temperature -20°C [6][7]

Stability ≥4 years (at -20°C) [7]

Solubility
Soluble in Ethanol, DMSO,

Dimethylformamide (DMF)
[7]

Note: The properties of the unlabeled Protocatechuic acid (CAS 99-50-3) include a melting

point of approximately 200°C and solubility in hot water.[2]

Core Application: Isotope Dilution Mass
Spectrometry
The primary role of Protocatechuic acid-13C7 is as an internal standard in isotope dilution

mass spectrometry (IDMS).[8] IDMS is a powerful analytical technique that provides highly

accurate and precise measurements of the amount of a substance in a sample.[9][10]

The principle involves adding a known amount of the isotopically labeled standard

(Protocatechuic acid-13C7) to a sample containing an unknown amount of the native analyte

(Protocatechuic acid).[11] Because the labeled standard and the native analyte are chemically

identical, they behave the same way during sample extraction, purification, and analysis.[5] Any

loss of analyte during these steps will be mirrored by a proportional loss of the internal

standard.

A mass spectrometer is then used to measure the ratio of the native analyte to the labeled

standard.[11] Since the amount of added standard is known, this ratio allows for the precise

calculation of the original concentration of the native analyte in the sample, effectively

correcting for experimental variability.[5][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12384039?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384039?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Protocatechuic acid - Wikipedia [en.wikipedia.org]

2. Protocatechuic acid | 99-50-3 [chemicalbook.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK
[dmpkservice.wuxiapptec.com]

6. Protocatechuic acid-13C7 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. Isotope dilution - Wikipedia [en.wikipedia.org]

9. repository.up.ac.za [repository.up.ac.za]

10. youtube.com [youtube.com]

11. osti.gov [osti.gov]

12. nebiolab.com [nebiolab.com]

To cite this document: BenchChem. [Protocatechuic Acid-13C7: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384039#what-is-protocatechuic-acid-13c7-and-its-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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